1-(2-fluoro-5-nitrophenyl)-N,N-dimethylmethanamine

• Molecular Formula: C9H11FN2O2
• Molecular Weight: 198.19 g/mol
• IUPAC Name: 1-(2-fluoro-5-nitrophenyl)-N,N-dimethylmethanamine
• InChI: InChI=1S/C9H11FN2O2/c1-11(2)6-7-5-8(12(13)14)3-4-9(7)10/h3-5H,6H2,1-2H3
• InChI Key: HXHKCSJIOCQROG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C=CC(=C1)[N+](=O)[O-])F

Description

1-(2-fluoro-5-nitrophenyl)-N,N-dimethylmethanamine is a useful research compound. Its molecular formula is C9H11FN2O2 and its molecular weight is 198.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A −20° C. solution of DIEA (771 mg, 5.97 mmol) and dimethylamine (2.0M in THF, 1.94 mL, 3.88 mmol) in THF (5 mL) was treated drop-wise with a solution of 2-(bromomethyl)-1-fluoro-4-nitrobenzene (698 mg 2.98 mmol) in THF (5 mL) and stirred at RT overnight as the cooling bath expired. The mixture was treated with EtOAc, washed with water, then brine, dried over Na2SO4 and concentrated to dryness to afford 1-(2-fluoro-5-nitrophenyl)-N,N-dimethylmethanamine (494 mg, 84% yield). MS (ESI) m/z: 199.1 [M+H]+.

Synthesis routes and methods II

Procedure details

To a solution of 2-bromomethyl-1-fluoro-4-nitro-benzene (131 mg, 0.56 mmol), which was generated in Example 64) and dimethylamine hydrochloride (44 mg, 0.54 mmol) in 4 mL dioxane, was added cesium carbonate (546 mg, 1.68 mmol). The mixture was heated to 70° C. under argon for 12 hours. Work up and RP prep HPLC to give (2-fluoro-5-nitro-benzyl)-dimethyl-amine.